N-(2-((9s,10s)-12,14-dioxo-11,12,14,15-tetrahydro-9H-9,10-[3,4]epipyrroloanthracen-13(10H)-yl)ethyl)acetamide

• IUPAC Name: N-[2-(16,18-dioxo-17-azapentacyclo[6.6.5.02,7.09,14.015,19]nonadeca-2,4,6,9,11,13-hexaen-17-yl)ethyl]acetamide
• InChI: InChI=1S/C22H20N2O3/c1-12(25)23-10-11-24-21(26)19-17-13-6-2-3-7-14(13)18(20(19)22(24)27)16-9-5-4-8-15(16)17/h2-9,17-20H,10-11H2,1H3,(H,23,25)
• InChI Key: PLZSOVNDISHIRD-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NCCN1C(=O)C2C(C1=O)C3C4=CC=CC=C4C2C5=CC=CC=C35
• Molecular Formula: C22H20N2O3
• Molecular Weight: 360.4 g/mol

Description

N-(2-((9s,10s)-12,14-dioxo-11,12,14,15-tetrahydro-9H-9,10-[3,4]epipyrroloanthracen-13(10H)-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C22H20N2O3 and its molecular weight is 360.413. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity:

• The synthesis of chlorinated tetracyclic compounds, as analogs to certain antidepressant drugs, showed significant antidepressant effects in mice. These compounds, related to the structural motif of interest, demonstrate the potential for developing new therapeutic agents with antidepressant properties (Karama et al., 2016).
• Another study focused on synthesizing dialkyl derivatives related to anthracene structures, revealing insights into chemical reactions and interactions that could be relevant for designing new molecules with improved pharmacological or material properties (Yavari et al., 2005).
• N-(9,10-Dioxo-9,10-dihydroanthracen-1(2)-yl)-2-(R-thio) acetamides were synthesized and evaluated for their antioxidant and antiplatelet activities, showcasing the potential for anthracene derivatives in developing new treatments for conditions involving oxidative stress and thrombosis (Stasevych et al., 2022).

Chemical Properties and Applications:

• Research on amino-acid derivatives of 2-chloro-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)acetamide highlighted their antimicrobial properties against various pathogens, indicating the utility of anthracene derivatives in antimicrobial drug development (Zvarich et al., 2014).
• The exploration of Mn(III)/Cu(II)-mediated oxidative radical cyclization of alpha-(Methylthio)acetamides leading to erythrinanes presents an example of complex chemical transformations that could be applied in synthesizing novel compounds with potential pharmacological uses (Chikaoka et al., 2003).